Cas no 1820684-55-6 (3-(pyrrolidin-3-ylmethyl)-1,3-oxazolidin-2-one hydrochloride)

• Product Name: 3-(pyrrolidin-3-ylmethyl)-1,3-oxazolidin-2-one hydrochloride
• CAS No: 1820684-55-6
• MDL: MFCD29033809
• CID: 4620606
• PubChem ID: 119056840
• Update Time: 2025-06-14

3-(pyrrolidin-3-ylmethyl)-1,3-oxazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-ylmethyl)-1,3-oxazolidin-2-one hydrochloride

• MDL： MFCD29033809

Additional information on 3-(pyrrolidin-3-ylmethyl)-1,3-oxazolidin-2-one hydrochloride

Research Brief on 3-(pyrrolidin-3-ylmethyl)-1,3-oxazolidin-2-one hydrochloride (CAS: 1820684-55-6)

3-(pyrrolidin-3-ylmethyl)-1,3-oxazolidin-2-one hydrochloride (CAS: 1820684-55-6) is a novel chemical entity that has recently gained attention in medicinal chemistry research due to its potential as a pharmacophore in central nervous system (CNS) drug development. This compound features a unique structural motif combining pyrrolidine and oxazolidinone moieties, which are known to confer favorable pharmacokinetic properties and blood-brain barrier permeability.

Recent studies have focused on this compound's potential as a precursor or intermediate in the synthesis of neuroactive molecules. The hydrochloride salt form (1820684-55-6) demonstrates improved solubility and stability compared to its free base counterpart, making it particularly valuable for pharmaceutical applications. Current research indicates promising activity in modulating neurotransmitter systems, though the exact mechanism of action remains under investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a building block for dopamine receptor modulators. Researchers successfully incorporated the 3-(pyrrolidin-3-ylmethyl)-1,3-oxazolidin-2-one scaffold into several lead compounds showing selective affinity for D2-like receptors. The hydrochloride salt form proved crucial for maintaining compound stability during synthetic transformations.

In parallel developments, patent applications from major pharmaceutical companies have disclosed derivatives of this core structure for potential use in treating Parkinson's disease and schizophrenia. The compound's ability to serve as a conformationally restricted bioisostere for flexible amine-containing drugs has been particularly noted in these filings.

Analytical characterization studies using NMR and mass spectrometry have confirmed the high purity (>98%) of commercially available 1820684-55-6 material. Stability testing under various conditions suggests the hydrochloride salt is suitable for long-term storage at controlled room temperature, an important consideration for pharmaceutical development.

Current challenges in research include optimizing synthetic routes for large-scale production and further elucidating the compound's metabolic fate in biological systems. Preliminary in vitro ADME studies show moderate hepatic clearance, suggesting potential need for structural modifications in drug candidates derived from this scaffold.

Future research directions likely will focus on expanding the structure-activity relationship (SAR) around this core structure and exploring its application in other therapeutic areas beyond CNS disorders, such as inflammation and pain management. The compound's versatility as a synthetic intermediate continues to make it a valuable tool for medicinal chemists.